Cas no 1378270-00-8 (ethyl 3-(morpholin-2-yl)propanoate)

• Product Name: ethyl 3-(morpholin-2-yl)propanoate
• CAS No: 1378270-00-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD20679960
• CID: 5607939
• PubChem ID: 146608536
• Update Time: 2025-05-21

ethyl 3-(morpholin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinepropanoic acid, ethyl ester
• 1378270-00-8
• ethyl 3-(morpholin-2-yl)propanoate
• EN300-8143615
• SCHEMBL22009230

• MDL： MFCD20679960
• Inchi： 1S/C9H17NO3/c1-2-12-9(11)4-3-8-7-10-5-6-13-8/h8,10H,2-7H2,1H3
• InChI Key： AZRXQLVDJRPWSZ-UHFFFAOYSA-N
• SMILES： N1CCOC(CCC(OCC)=O)C1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 262.3±15.0 °C(Predicted)
• pka: 8.80±0.40(Predicted)

Additional information on ethyl 3-(morpholin-2-yl)propanoate

Ethyl 3-(Morpholin-2-yl)Propanoate: A Comprehensive Overview

Ethyl 3-(morpholin-2-yl)propanoate, with the CAS number 1378270-00-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of esters and features a morpholine ring, which is a six-membered heterocyclic structure containing one oxygen and one nitrogen atom. The morpholine moiety is a key structural element that contributes to the compound's unique chemical properties and potential applications.

The synthesis of ethyl 3-(morpholin-2-yl)propanoate involves the esterification of 3-(morpholin-2-yl)propanoic acid with ethanol. This reaction typically occurs under acidic or enzymatic catalysis, ensuring the formation of the desired ester product. The compound's structure is characterized by a morpholine ring attached to a propanoate group, which is further esterified with an ethyl group. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of ethyl 3-(morpholin-2-yl)propanoate in drug delivery systems. The morpholine ring is known for its ability to form hydrogen bonds, which can enhance the solubility and bioavailability of drugs. Researchers have explored its use as a carrier in liposomal formulations, where it helps stabilize drug molecules and improve their targeting efficiency. Additionally, the compound has shown promise in enhancing the permeability of drugs across biological membranes, a critical factor in developing effective therapeutic agents.

In terms of pharmacological applications, ethyl 3-(morpholin-2-yl)propanoate has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that the compound exhibits moderate inhibitory activity against cyclooxygenase (COX)-1 and COX-2 enzymes, which are key players in inflammation and pain pathways. While its activity is not as potent as that of established nonsteroidal anti-inflammatory drugs (NSAIDs), ongoing research aims to optimize its structure to enhance its therapeutic efficacy.

The compound's stability under various conditions has also been a focus of recent research. Ethyl 3-(morpholin-2-yl)propanoate has been found to be stable at room temperature for extended periods, making it suitable for storage and transportation in pharmaceutical settings. However, exposure to strong acids or bases can lead to hydrolysis, resulting in the formation of 3-(morpholin-2-yl)propanoic acid and ethanol. This property underscores the importance of proper handling and storage conditions when working with this compound.

From an environmental perspective, ethyl 3-(morpholin-2-yl)propanoate has been evaluated for its biodegradability. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This characteristic makes it a more sustainable option compared to other synthetic compounds that persist longer in ecosystems.

In conclusion, ethyl 3-(morpholin-2-yl)propanoate (CAS No: 1378270-00-8) is a multifaceted compound with diverse applications in organic chemistry and pharmacology. Its unique structure, stability, and biocompatibility position it as a valuable tool in drug delivery systems and therapeutic development. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing modern medicine.